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Compound of Interest

(2-Methyl-1,3-thiazol-5-
Compound Name:
yl)methanol

cat. No.: B1252200

(2-Methyl-1,3-thiazol-5-yl)methanol: A Technical
Guide

CAS Number: 56012-38-5

This technical guide provides a comprehensive overview of (2-Methyl-1,3-thiazol-5-
yl)methanol, a heterocyclic compound of interest to researchers, scientists, and professionals
in drug development. This document outlines its chemical and physical properties, safety
information, a representative synthesis protocol, and its current understanding within the
context of medicinal chemistry.

Chemical and Physical Properties

(2-Methyl-1,3-thiazol-5-yl)methanol is a substituted thiazole derivative. While extensive
experimental data on its physical properties are not readily available in the public domain,
computed properties provide valuable estimates.
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Property Value Source

Molecular Formula CsH7NOS PubChem[1]

Molecular Weight 129.18 g/mol PubChem[1]

CAS Number 56012-38-5 PubChem[1]
(2-methyl-1,3-thiazol-5-

IUPAC Name PubChem[1]
yl)methanol

SMILES CC1=NC=C(Ss1)CO PubChem[1]

INChl=1S/C5H7NOS/c1-4-6-2-
InChl PubChem[1]
5(3-7)8-4/h2,7H,3H2,1H3

UGNOVENEUBRGNI-
InChlKey PubChem[1]
UHFFFAOYSA-N

Note: Experimental data for properties such as melting point, boiling point, and solubility are
not consistently reported in publicly available literature. The values presented are primarily
computed estimates.

Safety and Handling

(2-Methyl-1,3-thiazol-5-yl)methanol is classified as a hazardous substance.[1]
GHS Hazard Statements:

o H318: Causes serious eye damage.[1]

Precautionary Statements:

e P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P310: Immediately call a POISON CENTER/doctor.
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It is imperative to handle this compound in a well-ventilated laboratory setting, utilizing
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat.

Synthesis

A common synthetic route to (2-Methyl-1,3-thiazol-5-yl)methanol involves the reduction of a
corresponding ester, such as methyl 2-methylthiazole-5-carboxylate.

Experimental Protocol: Reduction of Methyl 2-
methylthiazole-5-carboxylate

This protocol is a representative example and may require optimization based on laboratory
conditions and available reagents.

Materials:

Methyl 2-methylthiazole-5-carboxylate

e Lithium aluminum hydride (LiAlH4)

¢ Anhydrous tetrahydrofuran (THF)

e Anhydrous diethyl ether

o Saturated aqueous solution of sodium sulfate (Na2S0a4)
e Anhydrous magnesium sulfate (MgSQOa)

e Round-bottom flask

o Magnetic stirrer

» Reflux condenser

e Dropping funnel

e |ce bath
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e Separatory funnel
e Rotary evaporator
Procedure:

 In a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, suspend lithium aluminum hydride (LiAlH4) in anhydrous tetrahydrofuran (THF).

e Cool the suspension in an ice bath.
» Dissolve methyl 2-methylthiazole-5-carboxylate in anhydrous THF.

» Add the solution of the ester dropwise to the cooled LiAlH4 suspension via a dropping funnel,
maintaining a low temperature.

o After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature. The reaction progress can be monitored by thin-layer chromatography
(TLC).

» Upon completion, cautiously quench the reaction by the slow, dropwise addition of a
saturated aqueous solution of sodium sulfate.

« Filter the resulting mixture to remove the inorganic salts.
o Wash the filter cake with diethyl ether.

o Combine the filtrate and the washings, and dry the organic layer over anhydrous magnesium
sulfate (MgSOa).

 Filter to remove the drying agent, and concentrate the filtrate under reduced pressure using
a rotary evaporator to yield the crude product.

e The crude (2-Methyl-1,3-thiazol-5-yl)methanol can be purified by column chromatography
on silica gel.
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A generalized workflow for the synthesis of (2-Methyl-1,3-thiazol-5-yl)methanol.

Applications in Drug Development

The thiazole ring is a prominent scaffold in medicinal chemistry, found in a wide array of
biologically active compounds. While specific signaling pathways for (2-Methyl-1,3-thiazol-5-
yl)methanol are not well-documented, its structural motifs suggest potential applications as a
building block in the synthesis of larger, more complex molecules with therapeutic potential.
Thiazole derivatives have been investigated for a broad spectrum of activities, including
antimicrobial, anti-inflammatory, and anticancer properties.

The hydroxymethyl group at the 5-position of (2-Methyl-1,3-thiazol-5-yl)methanol serves as a
versatile handle for further chemical modifications, allowing for the introduction of various
functional groups to explore structure-activity relationships (SAR) in drug discovery programs.
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Logical relationship of the structural components to potential applications.

Conclusion
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(2-Methyl-1,3-thiazol-5-yl)methanol is a valuable heterocyclic building block with potential for
applications in medicinal chemistry and drug discovery. While a comprehensive experimental
dataset for its physical properties is yet to be established in the public literature, its synthesis is
achievable through standard laboratory procedures. Further research into the biological
activities and potential signaling pathway interactions of this compound and its derivatives is
warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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